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Compound of Interest |

4,6-Dichloro-2-(methyithio)-7H-
Compound Name:
pyrrolo[2,3-D]pyrimidine

CAS No.: 90662-12-7

Cat. No.: B1581607

Get Quote

& J

Substance: Sutilains (Proteolytic enzymes derived from Bacillus subtilis) CAS Registry
Number: 90662-12-7 Synonyms: Travase; Bacillus subtilis neutral proteinase; Protease, B.
subtilis.

Executive Summary: Sutilains is a potent mixture of proteolytic enzymes (primarily serine
proteases) extracted from Bacillus subtilis. While historically utilized in therapeutic wound
debridement for its ability to hydrolyze necrotic tissue, its primary utility in modern research lies
in protein hydrolysis, tissue dissociation, and peptide mapping.

Critical Safety Directive: The primary hazard of CAS 90662-12-7 is respiratory sensitization.
Unlike standard chemical toxins, the risk is immunogenic. Inhalation of aerosolized enzyme
dust can trigger Type | immediate hypersensitivity (IgE-mediated), leading to occupational
asthma. Strict aerosol containment is non-negotiable.

Part 2: Hazard Characterization & Toxicology
The Immunogenic Hazard Mechanism

Researchers often underestimate enzymes because they are "biological.” However, Sutilains
acts as a high-molecular-weight antigen.
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» Route of Entry: Inhalation of dust (lyophilized powder) or aerosols (mists).
e Mechanism:
o Sensitization: Initial exposure stimulates the production of specific IgE antibodies.

o Elicitation: Subsequent exposure triggers mast cell degranulation, releasing histamine and
leukotrienes.

o Qutcome: Rhinitis, conjunctivitis, and occupational asthma.

Physico-Chemical Properties & Stability

Property Specification Operational Implication

. N High risk of aerosolization
Physical State Lyophilized Powder / Granules ) o
during weighing.

Dissolve gently; vigorous
Solubility Soluble in water/buffers shaking creates dangerous

aerosols.

Unstable at extremes;
Optimum pH 6.0-8.0 autolysis occurs rapidly in

solution.

Store at 2—-8°C (short term) or

Thermal Stability Unstable > 50°C 20°C (long term)
-20°C (long term).

Inactivated by metal chelators
Incompatibility Oxidizers, Strong Acids (EDTA) or serine protease
inhibitors (PMSF).

Part 3: Visualization of Safety Mechanisms
Figure 1: Enzyme Sensitization Pathway (Type |
Hypersensitivity)

This diagram illustrates why "just a little dust" is dangerous. It maps the biological cascade from
inhalation to anaphylactic response.
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Caption: Mechanism of occupational asthma induction via Sutilains inhalation. Note the
progression from sensitization to elicitation.

Part 4: Handling & Containment Protocols
Engineering Controls vs. PPE

Personal Protective Equipment (PPE) is the last line of defense. Engineering controls must be
primary.

o Primary Barrier: Class Il Biological Safety Cabinet (BSC) or a dedicated Fume Hood.

» Respiratory Protection: If engineering controls fail or during spill cleanup, use a P3/N95
respirator. Surgical masks offer zero protection against enzyme allergens.

o Skin Protection: Nitrile gloves (enzymes digest skin proteins, causing irritation/dermatitis).

Protocol: Safe Solubilization Workflow

Objective: Reconstitute lyophilized Sutilains without generating aerosols.
Step-by-Step Methodology:
e Preparation:

o Equilibrate buffer to 4°C (reduces autolysis).

o Place balance inside the hood or use a localized exhaust if weighing powder.
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e Weighing (The Critical Step):
o Do not pour powder. Use a spatula to transfer to a pre-tared tube.
o Why? Pouring creates a dust cloud invisible to the naked eye.
 Solubilization:
o Add buffer down the side of the vessel wall.
o Action: Swirl gently or use a rolling mixer.

o Prohibition: DO NOT VORTEX. Vortexing creates micro-aerosols that escape when the
tube is opened.

o Deactivation of Waste:

o Treat all tips and tubes with 10% bleach or autoclave before disposal to denature the
protease.

Figure 2: Safe Handling Workflow

Logical flow to minimize exposure during experimental setup.
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Caption: Operational workflow emphasizing aerosol reduction. Vortexing is identified as a
critical failure point.

Part 5: Emergency Response
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 Inhalation: Remove victim to fresh air immediately.[1][2] If wheezing occurs, seek medical
attention (suspect anaphylaxis).

o Skin Contact: Wash with copious water.[1][2][3][4][5] Do not scrub vigorously (mechanical
abrasion + protease = deeper irritation).

o Eye Contact: Rinse for 15 minutes.[1] Proteases can damage the cornea rapidly.

o Spill Cleanup:

[¢]

Do not sweep dry powder (creates dust).

[¢]

Cover with damp paper towels to suppress dust.

[e]

Wipe up carefully.[4]

o

Clean area with 10% bleach (sodium hypochlorite) to denature residual enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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